Cas no 2034613-23-3 (3-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl]-2H-chromen-2-one)

• Product Name: 3-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl]-2H-chromen-2-one
• CAS No: 2034613-23-3
• MF: C₂₀H₁₈N₄O₄
• MW: 378.381324291229
• CID: 5377687
• Update Time: 2025-05-26

3-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[[5,7-Dihydro-2-(4-morpholinyl)-6H-pyrrolo[3,4-d]pyrimidin-6-yl]carbonyl]-2H-1-benzopyran-2-one
• 3-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl]-2H-chromen-2-one

• Inchi： 1S/C20H18N4O4/c25-18(15-9-13-3-1-2-4-17(13)28-19(15)26)24-11-14-10-21-20(22-16(14)12-24)23-5-7-27-8-6-23/h1-4,9-10H,5-8,11-12H2
• InChI Key： CYTWXMPCMYGRRV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(N1CC2=CN=C(N3CCOCC3)N=C2C1)=O

Experimental Properties

• Density: 1.445±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 725.3±70.0 °C(Predicted)
• pka: 3.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl]-2H-chromen-2-one

Exploring the Potential of 3-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl]-2H-chromen-2-one (CAS No. 2034613-23-3) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 3-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl]-2H-chromen-2-one (CAS No. 2034613-23-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolo[3,4-d]pyrimidine core and coumarin derivative structure, represents a promising scaffold for the development of novel therapeutics. Researchers are particularly intrigued by its potential applications in targeting kinase inhibitors and signal transduction pathways, which are hot topics in oncology and inflammatory disease research.

The structural complexity of 3-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl]-2H-chromen-2-one offers multiple sites for chemical modification, making it a versatile candidate for structure-activity relationship (SAR) studies. Recent publications have highlighted its role in modulating protein-protein interactions (PPIs), a growing area of interest in drug discovery. With the rise of AI-driven drug design and computational chemistry, this compound has been frequently mentioned in discussions about fragment-based drug discovery (FBDD) and virtual screening techniques.

One of the most searched questions in biochemical forums revolves around the synthetic accessibility of such complex heterocyclic systems. The morpholine moiety in this compound enhances its water solubility and pharmacokinetic properties, addressing a common challenge in drug development. Furthermore, the chromen-2-one (coumarin) component contributes to its fluorescence properties, making it valuable for bioimaging applications and probe development in cellular studies.

From a therapeutic perspective, the pyrrolopyrimidine scaffold has shown remarkable potential in cancer immunotherapy, aligning with current trends in personalized medicine. The compound's ability to potentially inhibit tumor microenvironment targets has sparked discussions in cancer research communities. Additionally, its structural features suggest possible applications in neurodegenerative diseases, particularly in modulating protein misfolding pathways.

The 2034613-23-3 compound has also gained attention in green chemistry circles due to ongoing research into more sustainable synthetic routes. As environmental concerns grow, scientists are actively searching for eco-friendly synthesis methods for complex molecules like this one. The presence of both hydrogen bond acceptors and donors in its structure makes it an interesting case study for molecular recognition and supramolecular chemistry applications.

In the context of drug repurposing - another trending topic in pharmaceutical research - 3-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl]-2H-chromen-2-one presents multiple opportunities. Its dual functionality as both a heterocyclic compound and natural product derivative bridges traditional and modern drug discovery approaches. Recent patent analyses reveal growing commercial interest in this chemical space, particularly for combination therapies and adjuvant treatments.

As the scientific community continues to explore the full potential of CAS No. 2034613-23-3, its relevance to precision medicine and targeted therapy development becomes increasingly apparent. The compound's unique architecture serves as an excellent platform for investigating allosteric modulation and polypharmacology - two concepts dominating contemporary drug discovery literature. With ongoing advances in cryo-EM and X-ray crystallography, researchers anticipate more detailed insights into its binding modes and molecular interactions in the near future.